![molecular formula C18H17N3OS2 B2442092 N-(p-tolyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide CAS No. 864918-43-4](/img/structure/B2442092.png)
N-(p-tolyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds similar to “N-(p-tolyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide” often involves organometallic catalysts . For instance, o-Tolyl benzonitrile (OTBN), a common building block for the synthesis of the sartan series of drug molecules, is synthesized using Pd-catalyzed, Ni-catalyzed Suzuki coupling reactions .Scientific Research Applications
Anticancer Potential
Research has shown that derivatives of 1,3,4-thiadiazole, including compounds similar to N-(p-tolyl)-2-((3-(o-tolyl)-1,2,4-thiadiazol-5-yl)thio)acetamide, exhibit promising anticancer activities. A study by Çevik et al. (2020) focused on the synthesis of new derivatives and their evaluation against MCF-7 and A549 tumor cell lines, revealing significant cytotoxic activity. These compounds demonstrate potential as anticancer agents, highlighting the relevance of thiadiazole derivatives in cancer research (Çevik et al., 2020).
Glutaminase Inhibition
Derivatives of 1,3,4-thiadiazole have also been explored for their role in glutaminase inhibition, a promising approach in cancer treatment. Shukla et al. (2012) synthesized and evaluated a series of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfides (BPTES) analogs, identifying compounds with potent glutaminase inhibitory activity and improved drug-like properties (Shukla et al., 2012).
Insecticidal Activity
In addition to their potential medical applications, some 1,3,4-thiadiazole derivatives have shown insecticidal properties. Fadda et al. (2017) synthesized new compounds incorporating a thiadiazole moiety and assessed their insecticidal activity against the cotton leafworm, Spodoptera littoralis. This research suggests the potential of thiadiazole derivatives in developing new insecticides (Fadda et al., 2017).
Antibacterial and Antifungal Agents
Thiadiazole derivatives are also being investigated for their antibacterial and antifungal activities. Tamer and Qassir (2019) synthesized acetylenic derivatives of substituted 1,3,4-thiadiazoles, exploring their potential as antibacterial and antifungal agents. Their research contributes to the ongoing search for new antimicrobial compounds (Tamer & Qassir, 2019).
properties
IUPAC Name |
N-(4-methylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3OS2/c1-12-7-9-14(10-8-12)19-16(22)11-23-18-20-17(21-24-18)15-6-4-3-5-13(15)2/h3-10H,11H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWLDLCTXEIQVTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.